Cas no 2228312-63-6 (3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228312-63-6
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 5858856
• PubChem ID: 165790109
• Update Time: 2025-06-15

3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid
• EN300-1728513
• 2228312-63-6

• Inchi： 1S/C11H14N2O2S/c12-7-3-11(4-7,10(14)15)8-5-16-9(13-8)6-1-2-6/h5-7H,1-4,12H2,(H,14,15)
• InChI Key： ZEQDZMFTDRWJPF-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C(=O)O)CC(C2)N)N=C1C1CC1

Computed Properties

• Exact Mass: 238.07759887g/mol
• Monoisotopic Mass: 238.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 104Ų

Additional information on 3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2228312-63-6 and Product Name: 3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid

The compound with the CAS number 2228312-63-6 and the product name 3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including an amino group, a cyclobutane ring, and a thiazole moiety, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery, particularly those derived from thiazole derivatives. Thiazole-based compounds are well-documented for their broad spectrum of biological activities, ranging from antimicrobial and anti-inflammatory effects to anticancer and antiviral properties. The presence of the cyclopropyl group in this compound adds an additional layer of complexity, influencing both its electronic distribution and steric environment. This structural feature is particularly noteworthy, as cyclopropyl-substituted molecules often exhibit enhanced binding affinity to biological targets due to favorable van der Waals interactions.

The 3-amino group in the molecule serves as a crucial pharmacophore, enabling various forms of hydrogen bonding with biological receptors. This functionality is essential for modulating the compound's interaction with target proteins, thereby influencing its pharmacological effects. The combination of the amino group with the thiazole ring creates a versatile platform for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological profiles. Such modifications are critical for optimizing drug-like properties, including solubility, metabolic stability, and selectivity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, making it possible to design compounds like 3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid with enhanced efficacy and reduced side effects. Molecular docking studies have shown that this compound exhibits promising binding affinity to several key enzymes and receptors implicated in various diseases. For instance, preliminary data suggest that it may interact with enzymes involved in metabolic pathways, potentially offering therapeutic benefits in conditions such as diabetes and hyperlipidemia.

The thiazole moiety is particularly noteworthy for its role in modulating redox-sensitive processes within cells. Thiazole derivatives are known to influence the activity of enzymes such as xanthine oxidase and cyclooxygenase, which are critical in inflammatory responses. The structural integrity provided by the cyclobutane ring further stabilizes these interactions, ensuring prolonged binding duration and sustained biological activity. This combination makes the compound an attractive candidate for further investigation in inflammatory disorders and other conditions where redox balance is disrupted.

From a synthetic chemistry perspective, 3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid exemplifies the intricate interplay between molecular design and synthetic feasibility. The synthesis involves multi-step reactions that require careful optimization to ensure high yields and purity. Advanced techniques such as transition metal catalysis have been employed to facilitate key transformations, including cyclization reactions that form the core thiazole structure. These synthetic strategies not only highlight the compound's complexity but also underscore the ingenuity required to produce it on an industrial scale.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Thiazole derivatives are known for their stability under various environmental conditions, making them suitable for use in crop protection agents. Additionally, their ability to interact with biological systems suggests applications in biodegradable polymers or smart materials designed to respond to specific stimuli. As research continues to uncover new functionalities of heterocyclic compounds like 3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid, its relevance across multiple disciplines is likely to grow.

In conclusion,3-amino-1-(2-cyclopropyl-1,3-thiazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228312-63-6) represents a compelling example of how structural innovation can lead to novel therapeutics with significant potential benefits. Its unique combination of functional groups—particularly the amino group, cyclopropyl group, and thiazole moiety—makes it a versatile scaffold for further exploration in drug discovery and beyond. As research progresses，this compound will continue to be a focal point for scientists seeking to develop next-generation treatments for a variety of human diseases.